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Compound of Interest

Compound Name: 3-(Fluoromethyl)aniline

Cat. No.: B1340445

Disclaimer: This guide provides information on 3-(Trifluoromethyl)aniline, as searches for 3-
(Fluoromethyl)aniline yielded limited data, suggesting a possible typographical error in the
original query. 3-(Trifluoromethyl)aniline is a significant compound in chemical synthesis and
drug development.

This technical whitepaper offers an in-depth overview of the core physicochemical properties of
3-(Trifluoromethyl)aniline. The information is curated for researchers, scientists, and
professionals in drug development, presenting key data, experimental methodologies, and
relevant workflows to support research and industrial applications.

Core Physicochemical Data

3-(Trifluoromethyl)aniline is a substituted aniline featuring a trifluoromethyl group at the 3-
position of the benzene ring. This electron-withdrawing group significantly influences the
molecule's electronic properties, reactivity, and biological activity. The compound appears as a
colorless to pale yellow liquid with a characteristic mild, amine-like or fishlike odor.[1][2] It is
known to be soluble in organic solvents and has low solubility in water.[2][3]

The key physicochemical properties of 3-(Trifluoromethyl)aniline are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7HeFsN [2][3]
Molecular Weight 161.12 g/mol [1]

CAS Number 98-16-8 [2]
Appearance Colorless to pale yellow liquid [2][4]

_ _ 5t06 °C (41to 43 °F; 278 to
Melting Point [4]
279 K)

- _ 187 to 188 °C (369 to 370 °F;
Boiling Point [4]
460 to 461 K)

Density 1.29 g/cm3 at 25 °C [4]
Refractive Index 1.480 at 20 °C

Vapor Pressure 0.3 mmHg at 20 °C

Flash Point 75°C (closed cup) [2]
Water Solubility 5 g/L at 20°C [3]
LogP 2.3 [5]

Experimental Protocols: Determination of
Physicochemical Properties

Accurate determination of physicochemical properties is crucial for the application of 3-
(Trifluoromethyl)aniline in research and development. Below are generalized experimental
protocols for key properties.

1. Determination of Melting Point: The melting point can be determined using a standard
capillary melting point apparatus. A small, powdered sample of solidified 3-
(Trifluoromethyl)aniline is packed into a capillary tube and placed in the apparatus. The
temperature is slowly increased, and the range from which the substance starts to melt until it
becomes completely liquid is recorded. For a pure substance, this range should be narrow.
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2. Determination of Boiling Point: The boiling point is determined by distillation. The compound
is heated in a distillation flask equipped with a thermometer. The temperature at which the
liquid boils and its vapor is in equilibrium with the liquid at atmospheric pressure is recorded as
the boiling point. For higher accuracy, the pressure should be recorded and the boiling point
corrected to standard pressure if necessary.

3. Determination of Solubility (Shake-Flask Method): This method determines the equilibrium
solubility of a compound in a specific solvent.

e Procedure:

o An excess amount of 3-(Trifluoromethyl)aniline is added to a known volume of the solvent
(e.g., water, ethanol) in a sealed vial.

o The vial is agitated in a thermostatically controlled shaker at a constant temperature (e.qg.,
25 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

o After equilibration, the solution is allowed to stand to allow undissolved solute to settle.

o A sample of the supernatant is carefully removed, filtered through a syringe filter (e.qg.,
0.22 ym), and diluted with a suitable solvent.

o The concentration of 3-(Trifluoromethyl)aniline in the diluted sample is quantified using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC)
with UV detection, against a calibration curve prepared with standard solutions of known
concentrations.

o The solubility is then calculated by taking the dilution factor into account.

Workflow and Process Visualization

To facilitate a clearer understanding of the experimental procedures, the following diagrams
illustrate key workflows.
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Workflow for Synthesis of a Derivative from 3-(Trifluoromethyl)aniline
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Workflow for Thermodynamic Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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